molecular formula C17H20N2O3 B8302828 Ethyl 2-(4-butoxyphenyl)pyrimidine-5-carboxylate CAS No. 59855-51-5

Ethyl 2-(4-butoxyphenyl)pyrimidine-5-carboxylate

Cat. No. B8302828
CAS RN: 59855-51-5
M. Wt: 300.35 g/mol
InChI Key: GCHSSRUQBDMPMB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2-(4-butoxyphenyl)pyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C17H20N2O3 and its molecular weight is 300.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethyl 2-(4-butoxyphenyl)pyrimidine-5-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 2-(4-butoxyphenyl)pyrimidine-5-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

59855-51-5

Molecular Formula

C17H20N2O3

Molecular Weight

300.35 g/mol

IUPAC Name

ethyl 2-(4-butoxyphenyl)pyrimidine-5-carboxylate

InChI

InChI=1S/C17H20N2O3/c1-3-5-10-22-15-8-6-13(7-9-15)16-18-11-14(12-19-16)17(20)21-4-2/h6-9,11-12H,3-5,10H2,1-2H3

InChI Key

GCHSSRUQBDMPMB-UHFFFAOYSA-N

Canonical SMILES

CCCCOC1=CC=C(C=C1)C2=NC=C(C=N2)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

This compound (V) (3.3 g, 10 mmols) was dissolved in ethyl acetate (30 ml), followed by agitating the solution together with Pd/C (5%) (0.6 g) and triethylamine (1.0 g) in hydrogen atmosphere at room temperature for 3 hours, filtering off Pd/C, adding toluene (100 ml), washing the resulting fluid with 2N-hydrochloric acid (50 ml), washing it with water till the washing water became pH 7, drying the toluene phase over anhydrous magnesium sulfate, filtering off magnesium sulfate, concentrating under reduced pressure to obtain white crystals and recrystallizing the crystals from methanol to obtain ethyl-2-(4-butyloxyphenyl)-5-pyrimidinecarboxylate (VI) (2.4 g) (yield: 80%) having a melting point 99.1° C.
Quantity
3.3 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
Quantity
0.6 g
Type
catalyst
Reaction Step Two

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